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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B12427556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Direct Violet 1 (C.I.
22570) in various organic solvents. The information is compiled from available literature and
technical data sheets to support research, development, and application of this diazo dye.

Core Concepts and Summary

Direct Violet 1 is a water-soluble dye that is generally characterized by its limited solubility in
most organic solvents. Qualitative assessments consistently describe it as being slightly
soluble in alcohols like ethanol and insoluble in many other common organic solvents.
However, for practical laboratory applications, its solubility in polar aprotic solvents such as
dimethyl sulfoxide (DMSO) is of significant interest.

Quantitative Solubility Data

Quantitative data on the solubility of Direct Violet 1 in a wide range of organic solvents is not
extensively reported in publicly available literature. The following table summarizes the
available quantitative and qualitative solubility information.
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Chemical Molar Mass ( o
Solvent Solubility Notes
Formula g/mol )
Readily soluble,
forming a deep
62.5 mg/mL _
Water H20 18.02 purplish-red to
(85.77 mM)[1] .
purple solution.
[2]
) Forms a red-light
Slightly )
Ethanol C2HsOH 46.07 purple solution.
soluble[2]
[2]
A 10 mM solution
in DMSO is
Dimethyl commercially
) Soluble at 10 ]
Sulfoxide C2Hs0OS 78.13 M available,
m
(DMSO) indicating
solubility at this
concentration.[3]
Generally
) reported as
Other Organic ] )
- - Insoluble[2] insoluble in other
Solvents

common organic

solvents.

Experimental Protocols

The determination of dye solubility in organic solvents is a critical step for various applications,
from optimizing dyeing processes to preparing solutions for biological assays. Below are
generalized experimental protocols for determining both qualitative and quantitative solubility.

Qualitative Solubility Determination

This method provides a rapid assessment of whether a compound is soluble, partially soluble,
or insoluble in a given solvent.

Materials:
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¢ Direct Violet 1

e Arange of organic solvents (e.g., ethanol, methanol, acetone, DMSO, N,N-
dimethylformamide)

e Small test tubes or vials

o \ortex mixer

e Spatula

Procedure:

Add approximately 1-5 mg of Direct Violet 1 to a clean, dry test tube.

Add 1 mL of the selected organic solvent to the test tube.

Vigorously shake or vortex the mixture for 30-60 seconds.

Allow the mixture to stand and observe for any undissolved solid.

Record the observation as:

o Soluble: No visible solid particles.
o Slightly Soluble: A small amount of solid has dissolved, but undissolved particles remain.

o Insoluble: The solid does not appear to have dissolved.

Quantitative Solubility Determination
(Spectrophotometric Method)

This method allows for the determination of the saturation solubility of a dye in a specific
solvent.

Materials:

¢ Direct Violet 1
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e Selected organic solvent

e Spectrophotometer

e Cuvettes

e \olumetric flasks

e Analytical balance

e Shaking incubator or magnetic stirrer

e Centrifuge

e Syringe filters (0.45 um)

Procedure:

e Preparation of a Saturated Solution:

o Accurately weigh an excess amount of Direct Violet 1 and add it to a known volume of the
organic solvent in a sealed container (e.g., a vial or flask).

o Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached. A shaking incubator or a magnetic stirrer can be used.

e Separation of Undissolved Solid:

o Centrifuge the saturated solution at a high speed to pellet the undissolved solid.

o Carefully collect the supernatant. For accuracy, filter the supernatant through a syringe
filter to remove any remaining suspended particles.

e Spectrophotometric Analysis:

o Prepare a series of standard solutions of Direct Violet 1 of known concentrations in the
same solvent.
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Measure the absorbance of the standard solutions at the wavelength of maximum

[e]

absorbance (Amax) for Direct Violet 1 in that solvent.

[e]

Create a calibration curve by plotting absorbance versus concentration.

o

Dilute the filtered saturated solution with the solvent to bring its absorbance within the
linear range of the calibration curve.

Measure the absorbance of the diluted saturated solution.

o

» Calculation of Solubility:

o Use the equation of the calibration curve to determine the concentration of the diluted
saturated solution.

o Calculate the concentration of the original saturated solution by multiplying by the dilution
factor. This concentration represents the solubility of Direct Violet 1 in that solvent at the
experimental temperature.

Visualizations

Experimental Workflow for Quantitative Solubility
Determination

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12427556?utm_src=pdf-body
https://www.benchchem.com/product/b12427556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 Preparation of Saturated Solution )

[Weigh excess Direct Violet 1]
(Add to known volume of soIvenD

Ggitate at constant temperature (24-48hD

N J
4 Sepafation N
(Centrifuge the solutiorD
i 4 Spectrophotometric Analysis N
[Collect and filter supernatana Prepare standard solutions & calibration curve]
N

Dilute filtered saturated squtiorD

[Measure absorbance]
.

( Calcylation \

Getermine concentration from calibration curve)

,

[Calculate original concentration (Solubilitya

- J

Click to download full resolution via product page

Caption: Workflow for determining the quantitative solubility of Direct Violet 1.
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Signaling Pathway Inhibition by Direct Violet 1

Recent research has identified Direct Violet 1 as an inhibitor of the protein-protein interaction
between the SARS-CoV-2 spike protein and the human angiotensin-converting enzyme 2
(ACEZ2) receptor.[2][4][5] This interaction is the critical first step in viral entry into host cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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